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Compound of Interest

Compound Name: Chlorodiisopropylsilane
CAS No.: 2227-29-4
Cat. No.: B1588518
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorodiisopropylsilane, with the CAS number 2227-29-4, is a versatile organosilicon
compound widely utilized in organic synthesis and materials science.[1][2] Its chemical formula
is CeH1sCISi, and it is also known by its synonym, Diisopropylchlorosilane.[1][3] This colorless
liquid is particularly valued for its role as a protecting group for alcohols, a reagent in
hydrosilylation reactions, and a key component in stereoselective synthesis, making it a
valuable tool for researchers in drug development and complex molecule synthesis.[2] The
steric bulk provided by the two isopropyl groups offers enhanced selectivity in many chemical
transformations.[2]

Chemical and Physical Properties

A summary of the key quantitative data for Chlorodiisopropylsilane is presented in the table
below for easy reference and comparison.
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Property Value Reference
CAS Number 2227-29-4 [1][2]14]
Molecular Formula CeH1sCISi [1][3]
Molecular Weight 150.72 g/mol [1114]
Appearance Colorless liquid [1112]
Density 0.883 g/mL at 25 °C [1][21[4]
Boiling Point 58 - 60 °C at 50 mmHg; 143 [l

°C (lit.)

Refractive Index

n20/D 1.429 (lit.)

[1](21[4]

Flash Point 38 °C (100.4 °F) - closed cup [2][4]

Purity > 97% (GC) [1]
Generally soluble in organic

Solubility solvents; reacts with water, [3][5]

alcohols, and ammonia.

Safety Information

Chlorodiisopropylsilane is a flammable and corrosive liquid that requires careful handling.[4]

[6][7] It is classified as a Flammable Liquid, Category 3, and Skin Corrosion, Category 1B.[4]

The compound is sensitive to moisture and will react with water, liberating toxic gas.[2][8]

Hazard Statements:

e H226: Flammable liquid and vapor.[4][9]

o H314: Causes severe skin burns and eye damage.[4][9]

e H290: May be corrosive to metals.[6]

Precautionary Measures:

+ Handle under an inert atmosphere and protect from moisture.[8]
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Keep away from heat, sparks, and open flames.[6][7]

Wear protective gloves, clothing, eye, and face protection.[6][7]

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical
attention.[7]

Store in a cool, well-ventilated place.[7]

Key Applications and Experimental Protocols

Chlorodiisopropylsilane is a valuable reagent in several key synthetic transformations,
including the protection of alcohols, hydrosilylation of alkenes, and the diastereoselective
reduction of B-hydroxy ketones.

Protection of Alcohols

The diisopropylsilyl group serves as a robust protecting group for alcohols, offering stability
under a range of reaction conditions. The protection reaction typically proceeds via a
nucleophilic substitution at the silicon atom.

Reactants
\

Chlorodiisopropylsilana Diisopropylsilyl Ether
(i-Pr)2SiHCI J (R-O-SiH(i-Pr)2)

(Base (e.g., Imidazole, PyridineD el eavenuel {Base Hydrochloride]

Click to download full resolution via product page

Silylation

Products

General workflow for the protection of alcohols.
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Experimental Protocol: General Procedure for the Silylation of a Primary Alcohol

e To a solution of the primary alcohol (1.0 equivalent) in anhydrous dichloromethane (DCM)
under an inert atmosphere (e.g., argon or nitrogen), add a suitable base such as imidazole
(1.5 equivalents) or pyridine (1.2 equivalents).

e Cool the mixture to 0 °C in an ice bath.
» Slowly add Chlorodiisopropylsilane (1.1 equivalents) dropwise to the stirred solution.

 Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the
reaction progress by thin-layer chromatography (TLC).

o Upon completion, quench the reaction by the addition of a saturated aqueous solution of
sodium bicarbonate.

o Separate the organic layer, and extract the agueous layer with DCM (2 x 20 mL).
o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
« Filter the solution and concentrate the filtrate under reduced pressure.

o Purify the crude product by flash column chromatography on silica gel to afford the desired
diisopropylsilyl ether.

Hydrosilylation Reactions

Hydrosilylation involves the addition of a Si-H bond across a double or triple bond.
Chlorodiisopropylsilane can be used in intramolecular hydrosilylations, which are particularly
useful for the synthesis of cyclic compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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